Cas no 747-45-5 (Quinidine Sulfate)

Quinidine Sulfate Properties

Names and Identifiers

• QUINIDINE SULFATE (1:1) (salt)
• (S)-[(2R,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol,sulfuric acid
• QUINIDINE SULFATE (1:1) (salt)
• Biquin durules
• Chinidin duriles
• Chinidin VUFB
• Kinidin duretter
• Kinidin durules
• Kinidin-duretter
• Kinilentin
• Optochinidin
• Quinidine bisulfate
• Quinidine hydrogen sulphate
• Quinidine hydrogen sulfate
• Cinchonan-9-ol, 6'-methoxy-, (9S)-, sulfate (1:1) (salt)
• UNII-6K043Q65TR
• J-501714
• ANHYDROUS QUINIDINE BISULFATE [MART.]
• 6K043Q65TR
• (9S)-6'-Methoxycinchonan-9-ol sulfate (1:1) (salt)
• Quinidine, sulfate (1:1) (salt)
• Quinidine sulphate
• quinidine bisulphate
• DTXSID401020744
• 747-45-5
• SCHEMBL40800
• QUINIDINE HYDROGEN SULFATE [MI]
• Cinchonan-9-ol, 6'-methoxy-, (9S)-, sulfate (1:1)
• NS00079896
• EINECS 212-020-9
• (9S)-6'-methoxy-cinchonan-9-ol sulfate hydrate (2:1:2)
• Quinidine sulfate
• QUINIDINE BISULFATE [WHO-DD]
• ANHYDROUS QUINIDINE BISULFATE
• Q27265026
• (S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;sulfuric acid
• +Expand

• InChIKey： AKYHKWQPZHDOBW-VJAUXQICSA-N
• Inchi： InChI=1S/C20H24N2O2.H2O4S/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-5(2,3)4/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;(H2,1,2,3,4)/t13-,14-,19+,20-;/m0./s1
• SMILES： C=C[C@H]1CN2CC[C@H]1C[C@@H]2[C@H](C3=C4C=C(C=CC4=NC=C3)OC)O.OS(=O)(=O)O

Computed Properties

• Exact Mass: 422.15115773g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 422.15115773g/mol
• Heavy Atom Count: 29
• Complexity: 538
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 129Ų